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Pecocycline Pecocycline
Brand Name: Vulcanchem
CAS No.: 15301-82-3
VCID: VC0093295
InChI: InChI=1S/C29H35N3O10/c1-28(41)14-7-4-8-17(33)18(14)22(34)19-15(28)10-16-21(31(2)3)23(35)20(25(37)29(16,42)24(19)36)26(38)30-12-32-9-5-6-13(11-32)27(39)40/h4,7-8,13,15-16,21,33-34,37,41-42H,5-6,9-12H2,1-3H3,(H,30,38)(H,39,40)/t13?,15-,16-,21-,28+,29-/m0/s1
SMILES: CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)NCN5CCCC(C5)C(=O)O)N(C)C)O
Molecular Formula: C29H35N3O10
Molecular Weight: 585.61

Pecocycline

CAS No.: 15301-82-3

Main Products

VCID: VC0093295

Molecular Formula: C29H35N3O10

Molecular Weight: 585.61

Pecocycline - 15301-82-3

CAS No. 15301-82-3
Product Name Pecocycline
Molecular Formula C29H35N3O10
Molecular Weight 585.61
IUPAC Name 1-[[[(4S,4aS,5aS,6S,12aR)-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carbonyl]amino]methyl]piperidine-3-carboxylic acid
Standard InChI InChI=1S/C29H35N3O10/c1-28(41)14-7-4-8-17(33)18(14)22(34)19-15(28)10-16-21(31(2)3)23(35)20(25(37)29(16,42)24(19)36)26(38)30-12-32-9-5-6-13(11-32)27(39)40/h4,7-8,13,15-16,21,33-34,37,41-42H,5-6,9-12H2,1-3H3,(H,30,38)(H,39,40)/t13?,15-,16-,21-,28+,29-/m0/s1
Standard InChIKey XWPTXNQLYBWSLF-OSCKIKFWSA-N
SMILES CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)NCN5CCCC(C5)C(=O)O)N(C)C)O
PubChem Compound 54688697
Last Modified Nov 11 2021
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